Cas no 660861-64-3 (Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-, (1R)-)

• Product Name: Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-, (1R)-
• CAS No: 660861-64-3
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• CID: 1702590
• Update Time: 2024-08-31

Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-, (1R)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-, (1R)-

• Inchi： 1S/C17H19N/c1-12-6-5-7-13(2)16(12)17-15-9-4-3-8-14(15)10-11-18-17/h3-9,17-18H,10-11H2,1-2H3/t17-/m1/s1
• InChI Key： MTMIMDHBGRTXBR-QGZVFWFLSA-N
• SMILES： [C@H]1(C2=C(C)C=CC=C2C)C2=C(C=CC=C2)CCN1

Computed Properties

• Exact Mass: 237.15187

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 374.3±11.0 °C(Predicted)
• PSA: 12.03
• pka: 8.92±0.40(Predicted)